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Compound of Interest

Compound Name: Benalaxyl-d5

cat. No.: B12426397

This technical guide provides a comprehensive overview of Benalaxyl-d5, a deuterated analog
of the systemic fungicide Benalaxyl. It is intended for researchers, scientists, and professionals
in drug development and analytical chemistry who utilize isotopically labeled compounds for
guantitative analysis and metabolic studies. This document details the compound's typical

analytical specifications, experimental protocols for its use, and its fungicidal mechanism of
action.

Certificate of Analysis Data

Quantitative data for Benalaxyl-d5, as typically found on a Certificate of Analysis, is
summarized below. These values represent typical specifications and may vary slightly
between batches and suppliers.
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Parameter

Specification

Chemical Name

methyl 2-(2,6-dimethyl-N-[2-(2,3,4,5,6-

pentadeuteriophenyl)acetyl]anilino)propanoate

Synonyms (x)-Benalaxyl-d5, Benalaxyl-D5 (phenyl-D5)
CAS Number Not available for the deuterated form
Unlabeled CAS Number 71626-11-4

Molecular Formula C20H18DsNOs3

Molecular Weight 330.43 g/mol

Accurate Mass 330.1992 u

Chemical Purity >98%

Isotopic Purity

=98 atom % D

Appearance

White to off-white solid

Storage Temperature

Room Temperature

Experimental Protocols

Benalaxyl-d5 is primarily used as an internal standard in analytical methods for the

quantification of Benalaxyl in various matrices, such as soil, water, and biological samples.

Below is a detailed methodology for the analysis of Benalaxyl residues using High-

Performance Liquid Chromatography (HPLC), a common application for this deuterated

standard.

Protocol: Determination of Benalaxyl Residues in Soil

by HPLC

This protocol outlines the extraction of Benalaxyl from soil samples and its subsequent analysis

using HPLC with UV detection, employing Benalaxyl-d5 as an internal standard.

1. Sample Preparation and Extraction: a. Weigh 10 g of a homogenized soil sample into a 50

mL polypropylene centrifuge tube. b. Fortify the sample with a known concentration of
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Benalaxyl-d5 internal standard solution. c. Add 20 mL of acetone and shake vigorously for 30
minutes on a mechanical shaker. d. Centrifuge the sample at 4000 rpm for 10 minutes. e.
Decant the supernatant into a clean flask. f. Repeat the extraction (steps c-e) with another 20
mL of acetone. g. Combine the supernatants and concentrate to near dryness using a rotary
evaporator at 40°C. h. Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

2. HPLC Analysis:
o HPLC System: A standard HPLC system equipped with a UV detector.

o Column: A chiral stationary phase column, such as one based on cellulose-tri-(3,5-
dimethylphenylcarbamate) (CDMPC-CSP), is often used for the enantioselective separation
of Benalaxyl.[1]

o Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 97:3 v/v) is a common mobile
phase for normal-phase chiral separations.[2][3]

e Flow Rate: 1.0 mL/min.[2][3][4]
o Detection Wavelength: 206 nm.[4]
« Injection Volume: 20 pL.

« Quantification: Construct a calibration curve using standard solutions of Benalaxyl at various
concentrations, each containing the same concentration of the Benalaxyl-d5 internal
standard. The ratio of the peak area of Benalaxyl to the peak area of Benalaxyl-d5 is plotted
against the concentration of Benalaxyl.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate a typical experimental workflow for residue analysis and the
proposed signaling pathway for Benalaxyl's fungicidal action.
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Sample Preparation

Soil/Water/Biological Sample

Addition of IS

Spike with Benalaxyl-d5 (Internal Standard)

Solvent Extraction (e.g., Acetone)

Concentration of Extract

Reconstitution in Mobile Phase

Injection

uantification

Analytical Q

HPLC Separation

UV or MS Detection

Quantification using Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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